Cas no 56123-06-9 (2-(aminomethyl)prop-2-en-1-amine)

• Product name: 2-(aminomethyl)prop-2-en-1-amine
• CAS No: 56123-06-9
• MF: C₄H₁₀N₂
• MW: 86.1356
• MDL: MFCD19204256
• CID: 1601830
• PubChem ID: 23422644

2-(aminomethyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2-methylene-
• 2-methylidenepropane-1,3-diamine
• 2-(aminomethyl)prop-2-en-1-amine
• DB-087372
• EN300-245147
• G59398
• DTXSID40633851
• 56123-06-9
• AKOS006338221

• MDL： MFCD19204256
• Inchi： InChI=1S/C4H10N2/c1-4(2-5)3-6/h1-3,5-6H2
• InChI Key： PRCGMIFKQRXNBS-UHFFFAOYSA-N
• SMILES： C=C(CN)CN

Computed Properties

• Exact Mass: 86.0845
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: -1

Experimental Properties

• PSA: 52.04